Cas no 1441830-74-5 ((R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 1441830-74-5
• MF: C₂₉H₂₇O₃P
• MW: 454.496649026871
• MDL: MFCD32641149
• CID: 4556139
• PubChem ID: 78162942
• Update Time: 2025-07-15

(R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• D75024
• (R)-3-(tert-butyl)-4-(2,6- diphenoxyphenyl)-2,3- dihydrobenzo[d][1,3]oxapho sphole
• MFCD32641149
• 1441830-74-5
• 3-tert-butyl-4-(2,6-diphenoxyphenyl)-2H-1,3-benzoxaphosphole
• (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)

• MDL： MFCD32641149
• Inchi： 1S/C29H27O3P/c1-29(2,3)33-20-30-26-19-10-16-23(28(26)33)27-24(31-21-12-6-4-7-13-21)17-11-18-25(27)32-22-14-8-5-9-15-22/h4-19H,20H2,1-3H3/t33-/m0/s1
• InChI Key： XVXXWYLOBKSUEI-XIFFEERXSA-N
• SMILES： [P@@]1(COC2C=CC=C(C3=C(C=CC=C3OC3C=CC=CC=3)OC3C=CC=CC=3)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 454.16978172 g/mol
• Monoisotopic Mass: 454.16978172 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 27.7
• Molecular Weight: 454.5

Experimental Properties

• Color/Form: No data avaiable

(R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

Introduction to (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1441830-74-5)

(R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1441830-74-5) is a highly specialized compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of oxaphospholes, which are heterocyclic compounds containing both oxygen and phosphorus atoms in their ring structure. The unique combination of functional groups and stereochemistry in this molecule makes it a valuable candidate for a wide range of applications, including catalysis, materials science, and drug discovery.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule. The 2,6-diphenoxyphenyl substituent imparts additional aromatic character and influences the electronic properties of the compound. These features collectively contribute to the compound's unique reactivity and selectivity in various chemical reactions.

Recent research has highlighted the importance of (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole in asymmetric synthesis. Asymmetric synthesis is a critical area in organic chemistry that focuses on the production of enantiomerically pure compounds. The chiral nature of this oxaphosphole makes it an excellent ligand for transition metal-catalyzed reactions, particularly in the formation of carbon-carbon and carbon-heteroatom bonds with high enantioselectivity.

In a study published in the Journal of the American Chemical Society (JACS), researchers demonstrated the use of this compound as a ligand in palladium-catalyzed allylic substitution reactions. The results showed that the presence of the (R)-enantiomer significantly enhanced the enantioselectivity of the reaction, yielding products with up to 99% enantiomeric excess (ee). This finding has significant implications for the synthesis of chiral pharmaceuticals and fine chemicals.

Beyond its role in catalysis, (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole has also shown promise in materials science. The unique electronic properties of oxaphospholes make them suitable for applications in organic electronics and optoelectronics. For instance, researchers at the University of California, Berkeley, have explored the use of this compound as a dopant in organic semiconductors. The results indicated that the compound can effectively enhance charge transport properties and improve device performance.

In the pharmaceutical industry, there is growing interest in developing new drugs with improved pharmacological profiles. The structural complexity and functional versatility of (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole make it an attractive scaffold for drug discovery. Recent studies have focused on its potential as a lead compound for developing novel therapeutic agents targeting various diseases. For example, preliminary biological assays have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

The anti-inflammatory properties of these derivatives are attributed to their ability to inhibit key enzymes involved in inflammatory pathways. In particular, they have been found to effectively suppress cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are major targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This makes them promising candidates for developing safer and more effective anti-inflammatory drugs with reduced side effects.

In cancer research, derivatives of (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole have shown promising results in inhibiting tumor growth and metastasis. Studies conducted at Harvard Medical School have demonstrated that these compounds can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, they have been found to inhibit PI3K/Akt/mTOR signaling pathways, which are frequently dysregulated in various types of cancer.

The versatility and potential applications of (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole make it a subject of ongoing research across multiple disciplines. Its unique combination of chemical properties and biological activities positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative solutions for various challenges in chemistry and medicine.

In conclusion, (R)-3-(tert-Butyl)-4-(2,6-diphenoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1441830-74-5) is a multifaceted compound with significant potential across various fields. Its role as a chiral ligand in asymmetric synthesis, its applications in materials science, and its promising biological activities make it an exciting area of research for scientists and researchers worldwide.